molecular formula C13H8Cl4N2O B1677363 1,3-Bis(3,4-dichlorophenyl)urea CAS No. 4300-43-0

1,3-Bis(3,4-dichlorophenyl)urea

Cat. No. B1677363
CAS RN: 4300-43-0
M. Wt: 350.0 g/mol
InChI Key: ZDPIZPXVHVYTOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

MMV665852 is a compound belonging to the class of N,N′-diarylureas. It has emerged as a promising chemotype for the treatment of schistosomiasis, a parasitic disease caused by blood-dwelling flukes of the genus Schistosoma. This compound has shown significant activity against Schistosoma mansoni, one of the clinically most relevant species .

Scientific Research Applications

MMV665852 has been extensively studied for its antischistosomal properties. It has shown high efficacy in vitro against newly transformed schistosomula and adult Schistosoma mansoni worms. The compound has also been evaluated for its cytotoxicity, metabolic stability, and in vivo efficacy in mice models. Despite promising in vitro results, further research is needed to improve its solubility and pharmacokinetic properties for better in vivo efficacy .

Safety and Hazards

Safety data sheets suggest that 1,3-Bis(3,4-dichlorophenyl)urea should be handled with care to avoid dust formation and inhalation . It is harmful if swallowed and in contact with skin . It is also very toxic to aquatic life .

Mechanism of Action

The mechanism of action of MMV665852 involves the inhibition of worm viability. It targets specific molecular pathways in the Schistosoma mansoni worms, leading to their death. The exact molecular targets and pathways are still under investigation, but it is believed that the compound interferes with essential biological processes in the worms .

Biochemical Analysis

Biochemical Properties

1,3-Bis(3,4-dichlorophenyl)urea plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of certain enzymes, which can affect metabolic pathways and cellular processes. The nature of these interactions often involves binding to the active sites of enzymes, leading to inhibition or modulation of their activity .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to induce apoptosis in certain cell types, thereby affecting cell survival and proliferation . Additionally, it can alter the expression of genes involved in critical cellular functions, leading to changes in cellular behavior .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules. It exerts its effects by binding to enzymes and proteins, leading to inhibition or activation of their functions. This compound can also influence gene expression by interacting with transcription factors or other regulatory proteins . These interactions result in changes at the molecular level, affecting various biochemical pathways and cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, but its activity may decrease over time due to degradation . Long-term exposure to this compound can lead to sustained changes in cellular behavior and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as inhibition of tumor growth or modulation of metabolic pathways. At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal physiological functions . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm.

Preparation Methods

The synthesis of MMV665852 involves the formation of N,N′-diarylurea structures. The synthetic route typically includes the reaction of aniline derivatives with phosgene or its substitutes under controlled conditions to form the desired urea linkage. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

MMV665852 undergoes various chemical reactions, including:

    Oxidation: This reaction can modify the functional groups on the aromatic rings.

    Reduction: This reaction can reduce nitro groups to amines.

    Substitution: Halogenation and nitration are common substitution reactions for this compound.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas, and halogenating agents like chlorine gas. The major products formed depend on the specific reaction conditions and the substituents on the aromatic rings .

Comparison with Similar Compounds

MMV665852 is compared with other N,N′-diarylureas and related compounds. Similar compounds include:

  • N-aryl,N′-alkylureas
  • N-phenyl benzamides

These compounds share structural similarities with MMV665852 but differ in their substituents and biological activities. MMV665852 stands out due to its high efficacy against Schistosoma mansoni and favorable physicochemical properties .

properties

IUPAC Name

1,3-bis(3,4-dichlorophenyl)urea
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H8Cl4N2O/c14-9-3-1-7(5-11(9)16)18-13(20)19-8-2-4-10(15)12(17)6-8/h1-6H,(H2,18,19,20)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDPIZPXVHVYTOK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1NC(=O)NC2=CC(=C(C=C2)Cl)Cl)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H8Cl4N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20195624
Record name 3,3',4,4'-Tetrachlorocarbanilide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20195624
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

350.0 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

4300-43-0
Record name 3,3',4,4'-Tetrachlorocarbanilide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004300430
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4300-43-0
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=70259
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 4300-43-0
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35217
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 3,3',4,4'-Tetrachlorocarbanilide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20195624
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name N,N'-Bis(3,4-dichlorophenyl)urea
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name 3,3',4,4'-TETRACHLOROCARBANILIDE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W5A83C0L6P
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1,3-Bis(3,4-dichlorophenyl)urea
Reactant of Route 2
Reactant of Route 2
1,3-Bis(3,4-dichlorophenyl)urea
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
1,3-Bis(3,4-dichlorophenyl)urea
Reactant of Route 4
Reactant of Route 4
Reactant of Route 4
1,3-Bis(3,4-dichlorophenyl)urea
Reactant of Route 5
Reactant of Route 5
1,3-Bis(3,4-dichlorophenyl)urea
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
1,3-Bis(3,4-dichlorophenyl)urea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.